Cas no 2034366-48-6 (3-chloro-4-{1-(furan-2-carbonyl)piperidin-4-yloxy}pyridine)

• Product Name: 3-chloro-4-{1-(furan-2-carbonyl)piperidin-4-yloxy}pyridine
• CAS No: 2034366-48-6
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 6101832
• PubChem ID: 121017847
• Update Time: 2025-10-31

3-chloro-4-{1-(furan-2-carbonyl)piperidin-4-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{1-(furan-2-carbonyl)piperidin-4-yloxy}pyridine
• AKOS026691092
• 2034366-48-6
• F6479-3068
• (4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone
• 3-chloro-4-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine
• [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-(furan-2-yl)methanone

• Inchi： 1S/C15H15ClN2O3/c16-12-10-17-6-3-13(12)21-11-4-7-18(8-5-11)15(19)14-2-1-9-20-14/h1-3,6,9-11H,4-5,7-8H2
• InChI Key： DMCPDARLMVVZEN-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 306.0771200g/mol
• Monoisotopic Mass: 306.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-chloro-4-{1-(furan-2-carbonyl)piperidin-4-yloxy}pyridine

Introduction to 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine (CAS No. 2034366-48-6)

3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine, with the CAS number 2034366-48-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyridine derivatives that are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine is characterized by a pyridine ring substituted with a chloro group at the 3-position and a piperidine ring linked through an oxygen atom at the 4-position. The piperidine ring is further functionalized with a furan-2-carbonyl group, which adds complexity and potential for diverse interactions with biological targets.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyridine-based compounds exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding is particularly relevant to the development of new treatments for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The presence of the chloro group in 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine is known to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. This property is crucial for ensuring that the compound reaches its intended biological target effectively. Additionally, the furan-2-carbonyl group introduces a planar aromatic system that can participate in π-stacking interactions with proteins, potentially enhancing binding affinity and selectivity.

In preclinical studies, 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine has shown promising results in various biological assays. For example, it demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound also exhibited neuroprotective effects in cellular models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine has been extensively studied to understand its behavior in vivo. Research indicates that it has favorable oral bioavailability and a moderate half-life, making it suitable for once-daily dosing regimens. Moreover, the compound shows low toxicity in animal models, which is a critical factor for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine in human subjects. Early phase I trials have reported no serious adverse events, and preliminary data suggest that the compound is well-tolerated at therapeutic doses. These findings are encouraging and pave the way for further investigation in larger patient populations.

In conclusion, 3-Chloro-4-{1-(Furan-2-Carbonyl)piperidin-4-yloxy}pyridine (CAS No. 2034366-48-6) represents a promising candidate in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique molecular structure, combined with favorable pharmacological properties, positions it as a valuable asset in the pharmaceutical industry's quest for innovative treatments. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in modern medicinal chemistry.